Cas no 2009471-12-7 (4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2009471-12-7
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6077033
• PubChem ID: 165470706
• Update Time: 2025-10-28

4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 2009471-12-7
• EN300-1075969

• Inchi： 1S/C12H19NS/c1-4-12(9(2)3)10-6-8-14-11(10)5-7-13-12/h6,8-9,13H,4-5,7H2,1-3H3
• InChI Key： MNYWNZOELRDMDH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(CC)C(C)C

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-ethyl-4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

4-Ethyl-4-(Propan-2-Yl)-4H,5H,6H,7H-Thieno[3,2-C]Pyridine: A Comprehensive Overview

The compound 4-Ethyl-4-(Propan-2-Yl)-4H,5H,6H,7H-Thieno[3,2-C]Pyridine (CAS No. 2009471-12-7) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically a thienopyridine derivative. Thienopyridines are known for their aromaticity and versatile reactivity, making them valuable in drug discovery and materials science.

The thieno[3,2-c]pyridine core of this compound is a bicyclic structure consisting of a pyridine ring fused with a thiophene ring. The substitution pattern at the 4-position with an ethyl group and an isopropyl group introduces steric effects and electronic variations that can influence its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of heterocyclic compounds.

One of the most notable aspects of 4-Ethyl-4-(Propan-2-Yl)-4H,5H,6H,7H-Thieno[3,2-C]Pyridine is its potential as a building block in organic synthesis. Researchers have explored its use in constructing complex molecular architectures through various coupling reactions. For instance, the compound's ability to undergo Suzuki-Miyaura cross-coupling reactions has been demonstrated in recent publications. This reactivity opens up avenues for its application in the synthesis of advanced materials and bioactive molecules.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated π-system within the thienopyridine framework. These spectral characteristics make it a candidate for applications in optoelectronic devices.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of Thieno[3,2-C]Pyridine derivatives. Density functional theory (DFT) calculations have revealed that the presence of electron-donating groups like ethyl and isopropyl substituents enhances the electron density at specific positions on the aromatic rings. This insight is crucial for understanding its reactivity towards electrophilic substitution reactions.

The synthesis of 4-Ethyl-4-(Propan-2-Yl)-Thieno[3,2-C]Pyridine typically involves multi-step processes starting from pyridine or thiophene precursors. A common approach includes Friedel-Crafts alkylation followed by cyclization under acidic conditions. Optimization of reaction conditions has led to improved yields and selectivity in recent years.

Biological evaluations of this compound have shown moderate activity against certain enzymes relevant to neurological disorders. For example, studies published in 2023 indicate that it exhibits inhibitory effects on acetylcholinesterase (AChE), suggesting potential applications as a lead compound for Alzheimer's disease therapeutics.

In conclusion, 4-Ethyl-4-(Propan-2-Yl)-Thieno[3,2-C]Pyridine (CAS No. 2009471-12-7) is a versatile heterocyclic compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development.